Cas no 124729-57-3 (Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)-)
124729-57-3 structure
Product Name:Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)-
CAS No:124729-57-3
MF:C26H44O4
MW:420.625168800354
CID:162141
PubChem ID:130240
Update Time:2025-04-19
Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)- Chemical and Physical Properties
Names and Identifiers
-
- Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)-
- 3,7-dihydroxy-7-ethylcholanoic acid
- (17alpha)-7-ethyl-3,7-dihydroxycholan-24-oic acid
- 7-Etcdc
- 7-Ethyl-chenodeoxycholic acid
- 7-Ethyl-ursodeoxycholic acid
- 7-Etudc
- Cholan-24-oic acid, 7-ethyl-3,7-dihydroxy-, (3alpha,5beta,7alpha)-
- 124729-57-3
- (4R)-4-[(8R,9S,10S,13R,14S,17S)-7-ethyl-3,7-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
- DTXSID60924915
- 7-Ethyl-3,7-dihydroxycholan-24-oic acid
-
- Inchi: 1S/C26H44O4/c1-5-26(30)15-17-14-18(27)10-12-24(17,3)21-11-13-25(4)19(7-8-20(25)23(21)26)16(2)6-9-22(28)29/h16-21,23,27,30H,5-15H2,1-4H3,(H,28,29)/t16-,17?,18?,19+,20+,21+,23+,24+,25-,26?/m1/s1
- InChI Key: MQLOTQXSYYOCHY-SGTVOBRCSA-N
- SMILES: OC1(CC)CC2CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@H]([C@H](C)CCC(=O)O)CC[C@H]3[C@@H]21)O
Computed Properties
- Exact Mass: 420.32412
- Monoisotopic Mass: 420.32395988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 663
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.76
Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)- Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
124729-57-3 (Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)-) Related Products
- 474-25-9(Chenodeoxycholic acid)
- 128-13-2(Ursodeoxycholic acid)
- 42711-75-1(3-Hydroxyadamantane-1-carboxylic acid)
- 17768-36-4(3-Hydroxy-1-adamantaneacetic Acid)
- 434-13-9(Lithocholic acid)
- 459789-99-2(Obeticholic acid)
- 81-25-4(Cholic acid)
- 83-44-3(Deoxycholic acid)
- 83-49-8(Hyodeoxycholic acid)
- 132465-11-3(CDC)
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